Cas no 885953-52-6 (2-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylethanamine)

• Product Name: 2-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylethanamine
• CAS No: 885953-52-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 1086649
• PubChem ID: 4914561
• Update Time: 2025-05-23

2-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 2-[3-(4-METHOXY-PHENYL)-[1,2,4]OXADIAZOL-5-YL]-ETHYLAMINE
• 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanamine(SALTDATA: HCl)
• VS-03005
• BB 0238827
• DTXSID90406779
• 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethanamine
• AKOS004121321
• 2-[3-(4-Methoxy-phenyl)-[1,2,4]oxadiazol-5-yl] -ethylamine
• FT-0702449
• 885953-52-6
• DB-028135
• STK726311
• BBL011688
• 2-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylethanamine

• MDL： MFCD06738196
• Inchi： 1S/C11H13N3O2/c1-15-9-4-2-8(3-5-9)11-13-10(6-7-12)16-14-11/h2-5H,6-7,12H2,1H3
• InChI Key： AQZACEUGSCZILP-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.17000
• LogP: 1.94670

Additional information on 2-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylethanamine

Compound CAS No 885953-52-6: 2-(3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl)ethanamine

The compound CAS No 885953-52-6, also known as 2-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine, is a structurally unique organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of the methoxyphenyl group introduces additional functionality, making this compound a promising candidate for further research and applications.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material synthesis. The 1,2,4-oxadiazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability and pharmacokinetics in medicinal chemistry. The 4-methoxyphenyl substituent further enhances the compound's solubility and bioactivity, making it a valuable lead for developing new therapeutic agents.

One of the most exciting developments involving CAS No 885953-52-6 is its potential application in the field of antitumor drug design. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its role as a potential anticancer agent. The mechanism of action involves interference with cellular signaling pathways and induction of apoptosis in malignant cells. These findings have sparked interest in further preclinical studies to evaluate its efficacy and safety profiles.

In addition to its pharmacological applications, CAS No 885953-52-6 has shown promise in the realm of functional materials. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technology. For instance, recent research demonstrates that this compound can act as a versatile ligand for constructing metalloporphyrins with enhanced electronic properties, which could be utilized in energy conversion devices such as dye-sensitized solar cells.

The synthesis of CAS No 885953-52-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring via cyclization reactions and subsequent functionalization with the methoxyphenyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

From an environmental perspective, the compound's biodegradability and ecological impact are critical considerations. Preliminary studies indicate that CAS No 885953-52-6 exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully assess its environmental footprint and develop strategies for minimizing adverse effects.

In conclusion, CAS No 885953-52-6 (2-(3-(4-methoxyphenyl)-1,2,4-Oxadiazol-5-YL)Ethanamine) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset for future innovations in medicine and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.